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Introduction

Hydroxysteroid 17-beta dehydrogenase 13 (Hsd17B13) is a hepatic lipid droplet-associated
enzyme that plays a significant role in lipid and steroid metabolism.[1][2][3] Emerging evidence
has implicated Hsd17B13 in the pathogenesis of non-alcoholic fatty liver disease (NAFLD) and
nonalcoholic steatohepatitis (NASH).[1][2][4] Estradiol, a key estrogen, is a known substrate for
Hsd17B13, which catalyzes its conversion to the less active estrone in an NAD+ dependent
manner.[1][5] Hsd17B13-IN-97 is a potent inhibitor of Hsd17B13, with a reported IC50 value of
<0.1 puM.[6][7] These application notes provide detailed protocols for utilizing Hsd17B13-IN-97
in both biochemical and cellular assays with estradiol as the substrate to investigate the
function and inhibition of Hsd17B13.
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Signaling Pathway

Hsd17B13 is a lipid droplet-associated protein primarily expressed in the liver.[2][4] Its
expression is regulated by the Liver X receptor-a (LXRa) and Sterol Regulatory Element-
Binding Protein-1c (SREBP-1c), key regulators of lipid homeostasis.[2] The enzyme utilizes
NAD+ as a cofactor to oxidize various substrates, including estradiol, converting it to estrone.
[1][5] This enzymatic activity is implicated in hepatic lipid metabolism.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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